Cas no 4451-95-0 (Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-)

• Product Name: Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-
• CAS No: 4451-95-0
• MF: C₂₁H₃₁O₄PSi
• MW: 406.527708292007
• CID: 1516233
• PubChem ID: 12058652
• Update Time: 2025-04-21

Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-
• 3-diphenylphosphorylpropyl(triethoxy)silane
• VJBQNZJBIPMATF-UHFFFAOYSA-N
• 4451-95-0
• 3-(Diphenylphosphinyl)propyl Triethoxysilane
• SCHEMBL11870280
• DTXSID60476646

• Inchi： 1S/C21H31O4PSi/c1-4-23-27(24-5-2,25-6-3)19-13-18-26(22,20-14-9-7-10-15-20)21-16-11-8-12-17-21/h7-12,14-17H,4-6,13,18-19H2,1-3H3
• InChI Key： VJBQNZJBIPMATF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCC[Si](OCC)(OCC)OCC)=O

Computed Properties

• Exact Mass: 406.17303
• Monoisotopic Mass: 406.17292300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 4.43900